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Compound of Interest

Compound Name: 4,7-Dimethoxy-1-indanone

Cat. No.: B110822

An In-depth Technical Guide to the Safe Handling of 4,7-Dimethoxy-1-indanone

Introduction

4,7-Dimethoxy-1-indanone is a chemical intermediate used in the synthesis of various organic
compounds, including biologically active molecules.[1][2][3] As with any laboratory chemical, a
thorough understanding of its properties and potential hazards is essential for safe handling
and use. This guide provides comprehensive safety and handling information for 4,7-
Dimethoxy-1-indanone, compiled for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4,7-Dimethoxy-1-indanone is
presented below. This data is crucial for proper storage, handling, and experimental design.
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Property Value Reference
CAS Number 52428-09-8 [1][41[5]
Molecular Formula C11H1203 [11[415]
Molecular Weight 192.21 g/mol [11[4115]
Appearance Solid, powder [41[6]
Melting Point 122-125 °C [4]

Form Solid [4]

Storage Temperature -20°C [1]

SMILES String COclccc(0C)c2C(=0)CCc12 [4]

MSGQVFMAKBIPNF-
InChl Key [4]
UHFFFAOYSA-N

Hazard Identification and Classification

4,7-Dimethoxy-1-indanone is classified as harmful.[7] It is important to be aware of its specific
hazards to implement appropriate safety measures.

Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning[7]

Hazard Pictogram:

lwialt text
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Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when working with 4,7-Dimethoxy-1-
indanone. The following sections detail the necessary precautions.

Engineering Controls

Proper ventilation is critical to minimize exposure.

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7][8]
Local exhaust ventilation should be used to control the dispersion of dust.[7]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower
in close proximity to the workstation.[8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.
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Protection Type

Specification

Reference

Eye/Face Protection

Wear safety glasses with side-
shields or chemical safety
goggles approved under
government standards like
NIOSH (US) or EN 166 (EU).

Skin Protection

Wear protective gloves (e.g.,
Nitrile rubber) and a lab coat.
Choose body protection based
on the concentration and
amount of the substance being
handled.

Respiratory Protection

For small-scale laboratory use,
a respirator is not typically
required if handled in a fume
hood. If ventilation is
inadequate or for larger
gquantities, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[7][8]

Wash hands and face thoroughly after handling.[7]

Keep containers tightly closed when not in use.[8]

Emergency Procedures

Avoid breathing dust.[7] Minimize dust generation and accumulation.[8]

Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]
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In case of accidental exposure or spills, follow these first-aid and cleanup measures
immediately.

First-Aid Measures

Exposure Route First-Aid Protocol Reference

Remove the person to fresh air
and keep them comfortable for
breathing. If the person feels
Inhalation unwell, call a POISON [61[71[8]
CENTER or doctor. If not
breathing, provide artificial

respiration.

Take off all contaminated
clothing immediately. Wash the
) affected area with plenty of
Skin Contact [61[7]
soap and water. Call a
POISON CENTER or doctor if

you feel unwell.

Rinse cautiously with plenty of
water for at least 15 minutes,
also under the eyelids. If
Eye Contact present, remove contact [6][8]
lenses if it is easy to do so. If
eye irritation persists, get

medical advice/attention.

Rinse mouth with water. Do
NOT induce vomiting. Call a
) POISON CENTER or doctor if
Ingestion . [71[8]
you feel unwell. Never give
anything by mouth to an

unconscious person.

Spill and Leak Procedures
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» Personal Precautions: Ensure adequate ventilation and wear suitable protective equipment
as outlined in Section 4.2.[6]

o Containment & Cleanup: Avoid generating dust.[8] Use a vacuum or sweep up the material
and place it into a suitable, closed container for disposal.[8]

e Environmental Precautions: Prevent the product from entering drains.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Toxicological and Ecological Information

o Acute Toxicity: 4,7-Dimethoxy-1-indanone is moderately toxic if ingested, inhaled, or in
case of skin contact.[7]

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or
OSHA.

» Ecological Information: No specific data is available, but it is good practice to prevent the
chemical from entering the environment.[7]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
The material should be sent to an approved waste disposal plant.[7]

Experimental Protocols
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While specific toxicological experimental protocols are not publicly available, synthesis
procedures provide insight into handling the substance in a research context. The following is a
representative protocol for the synthesis of a related compound, which involves similar
handling techniques.

Protocol: Friedel-Crafts Acylation to Form an Indanone Derivative[9]

» Objective: To synthesize an indanone derivative via intramolecular cyclization, a common
reaction type for this class of compounds.

o Methodology:

o Reaction Setup: A flame-dried, three-necked, round-bottomed flask equipped with a
magnetic stir bar, a reflux condenser, and an addition funnel is set up under an inert
atmosphere (e.g., nitrogen or argon).

o Solvent Addition: A suitable solvent, such as nitromethane, is added to the flask.
Nitromethane is noted to give optimal selectivity in certain syntheses.[9]

o Reagent Addition: The starting material (an appropriate 3-arylpropionic acid) is dissolved
in the solvent.

o Catalyst Introduction: A Lewis acid catalyst (e.g., TMSOTY) is added cautiously via the
addition funnel.[9] The reaction may be exothermic.

o Reaction Monitoring: The reaction is monitored for completion using an appropriate
technique, such as Thin-Layer Chromatography (TLC).

o Workup: Upon completion, the reaction is quenched, typically by pouring it into ice water.
The product is then extracted using an organic solvent.

o Purification: The crude product is purified. Since the target indanone is often a solid while
regioisomeric byproducts may be oils, recrystallization is an effective method for
purification.[9]

o Safety Note: This procedure should only be performed by trained personnel in a well-
ventilated fume hood while wearing all appropriate PPE.
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Visualizations
Safe Handling Workflow

The following diagram illustrates the lifecycle of 4,7-Dimethoxy-1-indanone in a laboratory
setting, highlighting key safety checkpoints at each stage.
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Caption: Workflow for the safe handling of 4,7-Dimethoxy-1-indanone.
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Hazard and Precaution Relationship

This diagram shows the logical connection between the inherent properties of 4,7-Dimethoxy-
1-indanone, its associated hazards, and the mandatory safety precautions.

4 Dimetho

danone
Toperties Hazards(GHS Classification)
Physical: Solid Powder Chemical: C11H1203 H312: Harmful in Contact with Skin H332: Harmful if Inhaled 0
Mandtecautions
Personal Protective Equipment First-Aid Measures Engineering Controls Safe Handling
(Gloves, Goggles) (Wash Skin, Fresh Air) (Fume Hood) (Avoid Dust, Wash Hands)

Click to download full resolution via product page

Caption: Relationship between properties, hazards, and precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 4,7-Dimethoxy-1-
indanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110822#safety-and-handling-precautions-for-4-7-
dimethoxy-1-indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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